3-chloro-N-[4-(phenyldiazenyl)phenyl]benzamide

Specification

• Molecular Formula: C19H14ClN3O
• Molecular Weight: 335.8 g/mol
• IUPAC Name: 3-chloro-N-(4-phenyldiazenylphenyl)benzamide
• Standard InChI: InChI=1S/C19H14ClN3O/c20-15-6-4-5-14(13-15)19(24)21-16-9-11-18(12-10-16)23-22-17-7-2-1-3-8-17/h1-13H,(H,21,24)
• Standard InChI Key: BVHXJXQDOFAUQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl

Introduction

Chemical Structure and Molecular Characteristics

Structural Elucidation

The compound features a benzamide backbone with two distinct functional groups:

• A 3-chloro substituent on the benzoyl ring.

• A 4-(phenyldiazenyl)phenyl group attached to the amide nitrogen.

The azo (-N=N-) linkage introduces conjugation across the structure, enhancing electronic delocalization and influencing optical properties. The IUPAC name, 3-chloro-N-(4-phenyldiazenylphenyl)benzamide, reflects this arrangement.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₁₉H₁₄ClN₃O
Molecular Weight	335.8 g/mol
Exact Mass	335.0825 g/mol
SMILES	C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl
Melting Point*	193–198°C (analog-based estimate)

*Estimated from structurally similar compounds.

Synthesis and Reaction Optimization

Synthetic Pathway

The compound is synthesized via a nucleophilic acyl substitution reaction between 4-(phenyldiazenyl)aniline and 3-chlorobenzoyl chloride. This method aligns with protocols for analogous azo-amides:

Reaction Conditions:

• Solvent: Dichloromethane (DCM).

• Base: Triethylamine (TEA) to scavenge HCl.

• Temperature: Room temperature (25°C).

• Duration: 10 minutes.

Procedure:

• Dissolve 4-(phenyldiazenyl)aniline (1.0 equiv) in DCM.

• Add TEA (1.2 equiv) and 3-chlorobenzoyl chloride (1.1 equiv) dropwise.

• Stir for 10 minutes, monitor via TLC.

• Quench with water, extract organic layer, and purify via recrystallization.

Yield: ~75–80% (estimated from analogous reactions).

Spectroscopic Characterization

Key spectral data for structurally related compounds provide benchmarks for identification:

Table 2: Spectroscopic Profiles of Analogous Azo-Amides

Compound	IR (ν, cm⁻¹)	¹H NMR (δ, ppm)
2-Chloro-N-(4-phenyldiazenyl)phenylbenzamide	1641 (C=O), 3322 (N-H)	7.16–7.73 (m, Ar-H), 10.15 (s, N-H)
3-Methyl analog	1640 (C=O), 3319 (N-H)	2.36 (s, CH₃), 7.21–8.13 (m, Ar-H)

For the target compound:

• IR: Expected peaks at ~1640 cm⁻¹ (amide C=O stretch) and ~3320 cm⁻¹ (N-H stretch).

• ¹H NMR: Aromatic protons resonate between 7.1–8.1 ppm, with a singlet for the N-H proton near 10.1 ppm.

Physicochemical Properties and Stability

Solubility and Partitioning

• Solubility: Poor aqueous solubility due to aromatic and azo groups; soluble in polar aprotic solvents (e.g., DMSO, DMF).

• logP: Estimated 3.5–4.0 (calculated via fragment-based methods), indicating high lipophilicity.

Thermal Stability

The melting point is inferred to be 193–198°C, consistent with analogs bearing electron-withdrawing substituents (e.g., -Cl, -NO₂). Thermal decomposition likely occurs above 300°C, as observed in related azo compounds.